Cas no 112818-02-7 (Benzenepropanoic acid, 2-acetyl-, ethyl ester)

• Product Name: Benzenepropanoic acid, 2-acetyl-, ethyl ester
• CAS No: 112818-02-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1203803
• Update Time: 2024-08-05

Benzenepropanoic acid, 2-acetyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-acetyl-, ethyl ester
• 3-(2-acetylphenyl)propionic acid ethyl ester

• Inchi： 1S/C13H16O3/c1-3-16-13(15)9-8-11-6-4-5-7-12(11)10(2)14/h4-7H,3,8-9H2,1-2H3
• InChI Key： YRGLXOXLGPXGQS-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)=CC=CC=C1C(C)=O

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 140 °C(Press: 13 Torr)
• PSA: 43.37